Cas no 1261456-68-1 (3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile)

• Product Name: 3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile
• CAS No: 1261456-68-1
• MF: C₁₄H₈ClF₃N₂O
• MW: 312.674332618713
• CID: 4913189
• Update Time: 2025-05-21

3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile

• Inchi： 1S/C14H8ClF3N2O/c15-12-7-9(5-6-19)8-20-13(12)10-1-3-11(4-2-10)21-14(16,17)18/h1-4,7-8H,5H2
• InChI Key： WWFOITYSCXLJNH-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC#N)=CN=C1C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 4
• Topological Polar Surface Area: 45.9

Additional information on 3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile

Comprehensive Overview of 3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile (CAS No. 1261456-68-1)

3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile (CAS No. 1261456-68-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyridine derivative family, characterized by the presence of a chloro substituent and a trifluoromethoxy group, which enhance its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, including potential drug candidates and crop protection agents.

The molecular structure of 3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile features a pyridine core linked to a phenyl ring substituted with a trifluoromethoxy group. This configuration contributes to its stability and versatility in chemical reactions. The acetonitrile moiety further expands its utility in nucleophilic substitution reactions, making it a valuable building block in organic synthesis. Recent studies highlight its potential in developing novel heterocyclic compounds, a trending topic in medicinal chemistry due to their broad-spectrum biological activities.

In the context of current research trends, 3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile aligns with the growing demand for fluorinated compounds. Fluorine-containing molecules are increasingly sought after in drug discovery because of their ability to improve metabolic stability and bioavailability. This compound's trifluoromethoxy group is a key feature that resonates with these advancements, as it often enhances lipophilicity and membrane permeability—critical factors in optimizing drug-like properties.

Another area of interest is the compound's potential application in agrochemical innovation. With the global focus on sustainable farming practices, researchers are exploring pyridine-based derivatives for their pesticidal and herbicidal activities. The structural motifs in 3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile suggest possible efficacy in targeting pest-specific enzymes, a hot topic in eco-friendly crop protection solutions.

From a synthetic chemistry perspective, the compound's chloro and cyano functional groups offer multiple sites for further derivatization. This adaptability makes it a candidate for high-throughput screening libraries, a methodology widely used in modern drug discovery pipelines. Laboratories focusing on fragment-based drug design may find this compound particularly useful due to its modular structure, which can be tailored to interact with diverse biological targets.

Environmental and safety considerations are also paramount in contemporary chemical research. While 3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile is not classified as hazardous under standard regulations, its handling requires standard laboratory precautions. The compound's stability under ambient conditions and compatibility with common organic solvents make it a practical choice for industrial-scale applications, addressing the pharmaceutical sector's need for scalable synthetic routes.

In summary, 3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile (CAS No. 1261456-68-1) represents a multifaceted chemical entity with promising applications in drug development and agrochemical research. Its structural features, including the pyridine core, trifluoromethoxy group, and acetonitrile tail, position it as a valuable tool for scientists exploring next-generation therapeutics and sustainable agricultural solutions. As the demand for fluorinated and heterocyclic compounds continues to rise, this compound is poised to play a pivotal role in advancing these fields.